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Compound of Interest

Compound Name: (r)-Omeprazole

Cat. No.: B128189 Get Quote

For Immediate Use: This document provides essential safety and logistical information for

researchers, scientists, and drug development professionals handling (r)-Omeprazole.

Adherence to these guidelines is critical to ensure personal safety and proper disposal.

(r)-Omeprazole is a proton pump inhibitor that requires careful handling due to its potential

health hazards. It can be harmful if swallowed, inhaled, or comes into contact with the skin, and

may cause an allergic skin reaction[1]. The following procedures outline the necessary

personal protective equipment (PPE), operational steps for safe handling, and compliant

disposal methods.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling (r)-Omeprazole, based on

safety data sheet recommendations. Consistent and correct use of this equipment is

mandatory to minimize exposure risk.
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Body Part
Personal Protective
Equipment

Standard/Specification

Eyes/Face
Tightly fitting safety goggles

with side-shields

EN 166 (EU) or NIOSH (US)

approved[1][2][3]

Skin

Chemical-resistant gloves

(inspect before use) and

impervious, fire/flame-resistant

protective clothing

EU Directive 89/686/EEC and

the standard EN 374 for

gloves[2]

Respiratory Full-face respirator

Use if exposure limits are

exceeded or if irritation or other

symptoms are experienced[1]

[3]

Operational Plan for Handling (r)-Omeprazole
A systematic approach to handling (r)-Omeprazole from receipt to disposal is crucial for

laboratory safety. The following step-by-step plan provides a clear workflow.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store (r)-Omeprazole in a tightly closed container in a dry, cool, and well-ventilated area[4].

Keep refrigerated at 2-8°C for long-term storage[4].

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Preparation and Handling
All handling of (r)-Omeprazole powder should be conducted in a designated area, such as a

chemical fume hood, to ensure adequate ventilation[2][4].

Before handling, ensure all required PPE is correctly worn.
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Avoid the formation of dust and aerosols[2]. Use non-sparking tools to prevent ignition

sources[2].

When weighing or transferring the powder, do so carefully to minimize dust generation.

In Case of a Spill
Evacuate personnel from the immediate spill area.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

Cover the spill with a plastic sheet to prevent spreading[4].

Sweep up the spilled solid material and place it into a suitable, labeled container for

disposal[4].

Thoroughly clean the contaminated surface.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention[1].

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of water[1]

[2]. If skin irritation or a rash occurs, get medical

help[1].

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing[1]. Seek medical

attention if irritation persists.

Ingestion
Rinse the mouth with water. Do not induce

vomiting[2]. Seek immediate medical help[1][2].
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Disposal Plan
Proper disposal of (r)-Omeprazole and any contaminated materials is essential to prevent

environmental contamination and comply with regulations.

Waste Characterization: (r)-Omeprazole is classified as harmful and may be hazardous to

the aquatic environment[5].

Containerization: All waste materials, including unused (r)-Omeprazole, contaminated PPE,

and cleaning materials, must be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing[2]. Do not dispose of it down

the drain or in the regular trash[6].

Regulatory Compliance: All disposal activities must be in accordance with local, regional,

and national environmental regulations[1].

Safe Handling Workflow
The following diagram illustrates the key decision points and steps for the safe handling of (r)-
Omeprazole in a laboratory setting.
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Caption: Workflow for the safe handling of (r)-Omeprazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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